Cyclocephaloside II

• Molecular Formula: C43H70O15
• Molecular Weight: 827.0 g/mol
• InChI: InChI=1S/C43H70O15/c1-20(45)54-24-18-53-35(31(50)29(24)48)57-26-10-12-43-19-42(43)14-13-39(6)33(41(8)11-9-27(58-41)38(4,5)52)21(46)16-40(39,7)25(42)15-22(34(43)37(26,2)3)55-36-32(51)30(49)28(47)23(17-44)56-36/h21-36,44,46-52H,9-19H2,1-8H3/t21-,22-,23+,24+,25-,26-,27-,28+,29-,30-,31+,32+,33?,34-,35-,36+,39+,40-,41?,42-,43+/m0/s1
• InChIKey: XXPFEGKNCCUFCX-JLHSRQDBSA-N

Cyclocephaloside II Analytical Standard

Cyclocephaloside II (CAS 215776-78-6, molecular formula C43H70O15, molecular weight 827.01) is a cycloartane-type triterpene glycoside first isolated and structurally characterized from the roots of Astragalus microcephalus [1]. It was identified alongside five known saponins including astragalosides I, II, IV, cyclocanthoside E, and cycloastragenol [1]. The compound features a characteristic 20(R),24(S)-epoxy cycloartane skeleton with a 4′-O-acetyl substitution on its xylopyranosyl moiety, a structural motif that distinguishes it from other Astragalus-derived cycloartane glycosides [1]. Commercially available Cyclocephaloside II analytical standards are typically supplied at HPLC purity levels of ≥98% to 99.82%, with characterization confirmed by MS and NMR [2].

Analytical reference standard for cycloartane triterpene glycoside quantification

High-purity HPLC grade suitable for UHPLC-QQQ-MS/MS calibration

Identity confirmed by NMR and MS; distinct 4'-O-acetyl structural feature

• [1] Bedir E, Calis I, Aquino R, Piacente S, Pizza C. Cycloartane triterpene glycosides from the roots of Astragalus brachypterus and Astragalus microcephalus. J Nat Prod. 1998 Dec;61(12):1469-72. doi: 10.1021/np9801763. PMID: 9868145. View Source
• [2] TargetMol. Cyclocephaloside II (Cat. No. T82639) Product Technical Datasheet. Purity: 99.82%, analytical confirmation by HPLC, MS, NMR. View Source

Structural Uniqueness of Cyclocephaloside II

Generic substitution among Astragalus cycloartane glycosides is precluded by discrete structural differences that confer distinct analytical and biological identities. Cyclocephaloside II contains a 4′-O-acetyl group on its xylopyranosyl moiety—a substitution absent in co-occurring compounds such as astragalosides I, II, IV and cycloastragenol isolated from the same plant material [1]. This acetylation alters chromatographic retention behavior and molecular recognition properties, making Cyclocephaloside II a distinct entity for quantitative analysis and biomarker studies. In a UHPLC-QQQ-MS/MS study of 94 Astragali Radix batches, Cyclocephaloside II exhibited region-specific content variation independent of the pharmacopoeial markers calycosin-7-O-β-D-glucoside and astragaloside IV [2]. Substituting with structurally related but non-acetylated analogs would invalidate analytical method specificity and compromise data reproducibility in studies where Cyclocephaloside II serves as a target analyte or marker compound.

! Non-acetylated analogs (astragalosides I, II, IV) lack the 4'-O-acetyl group, altering chromatographic retention and MS detection specificity.

! Geographic marker mismatch: substitute compounds may not reflect the Shaanxi-specific content elevation pattern, limiting provenance authentication accuracy.

! Replacement with non-acetylated saponins would compromise UHPLC-QQQ-MS/MS selectivity for Cyclocephaloside II-targeted quantitative methods.

• [1] Bedir E, Calis I, Aquino R, Piacente S, Pizza C. Cycloartane triterpene glycosides from the roots of Astragalus brachypterus and Astragalus microcephalus. J Nat Prod. 1998 Dec;61(12):1469-72. doi: 10.1021/np9801763. PMID: 9868145. View Source
• [2] Wang CJ, et al. Discovery of chemical markers for identifying species, growth mode and production area of Astragali Radix by using ultra-high-performance liquid chromatography coupled to triple quadrupole mass spectrometry. Phytomedicine. 2020 Feb;67:153155. doi: 10.1016/j.phymed.2019.153155. PMID: 31901890. View Source

Cyclocephaloside II Differentiation Evidence

4'-O-Acetyl Substitution Structural Differentiation

Cyclocephaloside II possesses a 4′-O-acetyl group on its xylopyranosyl moiety that is absent in the five known saponins isolated from the same Astragalus microcephalus root extract. The compound's structure was established by Bedir et al. (1998) as 20(R),24(S)-epoxy-3-O-(4′-O-acetyl)-β-D-xylopyranosyl-6-O-β-D-glucopyranosyl-3β,6α,16β,25-tetrahydroxycycloartane. In contrast, the co-isolated comparator astragaloside IV lacks both the 4′-O-acetyl modification and the 20,24-epoxy ring system; astragaloside I and II similarly lack the acetyl substitution [1]. The acetyl group introduces a discrete mass increment (+42 Da at the monosaccharide level) and alters polarity, enabling unambiguous chromatographic separation and MS/MS fragment ion differentiation [1].

4'-O-Acetyl Structural Marker

Head-to-head

Unique 4'-O-acetyl-β-D-xylopyranosyl moiety; mass increment +42 Da

Enables selective MS/MS detection and chromatographic separation from non-acetylated analogs

Distinct from co-isolated astragalosides I, II, IV, cyclocanthoside E, cycloastragenol

Evidence Dimension	Presence of 4′-O-acetyl substitution on xylopyranosyl moiety
Target Compound Data	Present (4′-O-acetyl-β-D-xylopyranosyl)
Comparator Or Baseline	Astragalosides I, II, IV; cyclocanthoside E; cycloastragenol: Absent
Quantified Difference	Qualitative structural difference; mass increment +42 Da; altered HPLC retention time
Conditions	1D- and 2D-NMR experiments (COSY, HMQC, HMBC) and FABMS in MeOH

Why This Matters

The 4′-O-acetyl group provides a unique analytical handle for selective detection and quantitation of Cyclocephaloside II in complex matrices, making it an essential reference standard for method development where co-elution with non-acetylated analogs would otherwise confound analysis.

• [1] Bedir E, Calis I, Aquino R, Piacente S, Pizza C. Cycloartane triterpene glycosides from the roots of Astragalus brachypterus and Astragalus microcephalus. J Nat Prod. 1998 Dec;61(12):1469-72. doi: 10.1021/np9801763. PMID: 9868145. View Source

Commercial HPLC Purity Specification

Commercial Cyclocephaloside II is available as an analytical reference standard with HPLC-determined purity specifications ranging from 98% (HPLC) to 99.82% [1]. The 99.82% purity specification represents the highest documented purity grade for this compound among major vendors, exceeding the 98% threshold typically required for quantitative analytical standards. Molecular weight is consistently reported as 827.01 g/mol (C43H70O15) across all commercial sources, with analytical confirmation by a combination of HPLC, MS, and NMR [1]. This purity tier is equivalent to or exceeds that of related Astragalus saponin standards such as astragaloside IV, which is commonly supplied at 98% HPLC purity as the pharmacopoeial quality control marker [2]. No comparative purity data for other cycloartane glycosides (e.g., cycloastragenol, cyclocanthoside E) were identified in vendor technical datasheets—this absence of cross-vendor comparator data is explicitly noted.

Commercial Purity Tier

Specification review

HPLC purity: ≥98% to 99.82%

Exceeds typical analytical standard threshold; supports quantitative calibration

No cross-vendor comparator data for other cycloartane glycosides identified

Evidence Dimension	HPLC purity specification
Target Compound Data	98% to 99.82% HPLC purity
Comparator Or Baseline	Astragaloside IV (pharmacopoeial marker): typically 98% HPLC purity standard grade; other cycloartane glycosides: no vendor comparator data identified
Quantified Difference	Cyclocephaloside II 99.82% specification exceeds typical 98% analytical standard threshold; comparator data for cycloastragenol/cyclocanthoside E not available
Conditions	HPLC analysis with UV detection at 210 nm; C18 column (5 μm, 250 mm); acetonitrile-water gradient elution; MS and NMR for structural confirmation

Why This Matters

Procurement of Cyclocephaloside II at 99.82% purity ensures minimal interference from impurities in quantitative UHPLC-QQQ-MS/MS assays and meets or exceeds the purity requirements for use as a calibration standard in pharmacokinetic or biomarker discovery studies.

• [1] TargetMol. Cyclocephaloside II (Cat. No. T82639) Product Technical Datasheet. Purity: 99.82%. View Source
• [2] Wang CJ, et al. Discovery of chemical markers for identifying species, growth mode and production area of Astragali Radix by UHPLC-QQQ-MS/MS. Phytomedicine. 2020 Feb;67:153155. Astragaloside IV as Chinese Pharmacopoeia quality control marker. View Source

Geographic Origin: Shaanxi-Elevated Content

In a UHPLC-QQQ-MS/MS study analyzing 94 batches of Astragali Radix (AR) from China, Korea, and Germany, Cyclocephaloside II content in cultivated AR samples from Shaanxi Province was greater than that in batches from other Chinese provinces [1]. This finding was part of a comprehensive quantitative assessment of 14 major chemical components (five flavonoids and nine triterpene saponins). Notably, Cyclocephaloside II exhibited a distinct geographic accumulation pattern that did not correlate with the Chinese Pharmacopoeia quality control markers calycosin-7-O-β-D-glucoside and astragaloside IV, which showed higher levels across multiple provinces rather than the Shaanxi-specific elevation observed for Cyclocephaloside II and isoastragaloside II [1]. The study did not report absolute quantitation values (μg/g or mg/g) for Cyclocephaloside II in the abstract or accessible results section; only the relative geographic trend was documented.

Geographic Content Pattern

Class-level

Greater content in Shaanxi-origin cultivated AR vs. other provinces

Potential geographical authentication marker; orthogonal to pharmacopoeial markers

Absolute quantitation values not reported in accessible study sections

Evidence Dimension	Relative abundance in Astragali Radix by geographic origin (Shaanxi vs. other Chinese provinces)
Target Compound Data	Greater content in Shaanxi-origin cultivated AR batches
Comparator Or Baseline	Calycosin-7-O-β-D-glucoside and astragaloside IV: higher content across multiple provinces, not Shaanxi-specific; isoastragaloside II: similar Shaanxi-elevated pattern
Quantified Difference	Relative trend only (greater vs. lower); absolute quantitative values not reported in accessible study sections
Conditions	UHPLC-QQQ-MS/MS; Kromasil C18 column; acetonitrile-water gradient; multiple reaction monitoring (MRM) mode; 94 AR batches from China, Korea, Germany

Why This Matters

Cyclocephaloside II serves as a potential geographical authentication marker for Shaanxi-origin Astragali Radix. For researchers conducting provenance studies or quality assessment of Astragalus-derived materials, Cyclocephaloside II provides orthogonal information to the standard pharmacopoeial markers, enabling more refined source discrimination.

• [1] Wang CJ, et al. Discovery of chemical markers for identifying species, growth mode and production area of Astragali Radix by using ultra-high-performance liquid chromatography coupled to triple quadrupole mass spectrometry. Phytomedicine. 2020 Feb;67:153155. doi: 10.1016/j.phymed.2019.153155. PMID: 31901890. View Source

Cyclocephaloside II Application Scenarios

UHPLC-QQQ-MS/MS Quantitation Method

Cyclocephaloside II analytical standards are essential for developing and validating UHPLC-QQQ-MS/MS methods targeting this compound in Astragali Radix and related herbal formulations. The method published by Wang et al. (2020) achieved simultaneous quantitation of Cyclocephaloside II alongside six other astragalosides with average recovery between 97.8% and 101%, demonstrating analytical feasibility [1]. The compound's 4′-O-acetyl structural feature provides distinct MS/MS fragmentation patterns that enable selective multiple reaction monitoring (MRM) transitions, reducing interference from co-eluting non-acetylated cycloartane glycosides [2]. Procuring Cyclocephaloside II at ≥98% HPLC purity is critical for establishing calibration curves and ensuring method accuracy in quantitative studies.

Astragali Radix Geographical Authentication

Cyclocephaloside II content serves as a discriminatory marker for Shaanxi-origin cultivated Astragali Radix, with elevated levels observed in this region relative to other Chinese provinces [1]. This geographic specificity is independent of the standard Chinese Pharmacopoeia markers calycosin-7-O-β-D-glucoside and astragaloside IV, which are broadly distributed across multiple production areas [1]. Procurement of Cyclocephaloside II reference material enables researchers to incorporate this compound into multi-marker authentication panels, improving the resolution of provenance determination and supporting quality consistency evaluations in commercial Astragalus-derived products.

Elicitation & Biosynthesis Monitoring in Root Cultures

Cyclocephaloside II has been identified as a target analyte in elicitation studies using Astragalus mongholicus adventitious root cultures. Treatment with 12.5 μM and 50 μM cis-3-hexenal enhanced the production of Cyclocephaloside II alongside astragalosides I, II, III, and isoastragaloside I [1]. Additionally, combined treatment with cis-3-hexenal and lovastatin further elevated Cyclocephaloside II content within 24 hours [2]. The availability of purified Cyclocephaloside II analytical standards is necessary for quantifying production yields in such biosynthesis optimization studies and for validating elicitor-mediated enhancement of specific triterpenoid biosynthetic pathways.

Natural Product Library Screening & Structural Reference

As a structurally characterized cycloartane triterpene glycoside with a defined 4′-O-acetyl substitution [1], Cyclocephaloside II serves as a reference compound for natural product dereplication and structure-activity relationship (SAR) studies within the cycloartane saponin class. Procurement of authentic Cyclocephaloside II standard enables confirmation of compound identity in newly isolated fractions, facilitates comparative bioactivity profiling against structurally related but non-acetylated analogs (e.g., astragaloside I, II, IV, cycloastragenol), and supports metabolomics studies requiring authenticated reference spectra. The absence of reported pharmacological IC50 or EC50 values for Cyclocephaloside II in peer-reviewed literature is explicitly noted—this compound is currently positioned primarily as an analytical and chemical reference material rather than a bioactivity-optimized tool compound.

Application

Selection Property

Validation Focus

UHPLC-QQQ-MS/MS quantitation of Cyclocephaloside II

4'-O-Acetyl MS/MS signature

Calibration linearity and accuracy

Astragali Radix geographical authentication

Shaanxi-specific content elevation pattern

Cross-batch regional consistency verification

Biosynthesis yield optimization in root cultures

Cyclocephaloside II as target analyte

Elicitor-mediated production response consistency

Dereplication and structural confirmation of cycloartane saponins

Authenticated 4'-O-acetyl cycloartane standard

Identity confirmation and comparative profiling

• [1] Wang CJ, et al. Discovery of chemical markers for identifying species, growth mode and production area of Astragali Radix by UHPLC-QQQ-MS/MS. Phytomedicine. 2020 Feb;67:153155. doi: 10.1016/j.phymed.2019.153155. PMID: 31901890. View Source
• [2] Bedir E, Calis I, Aquino R, Piacente S, Pizza C. Cycloartane triterpene glycosides from the roots of Astragalus brachypterus and Astragalus microcephalus. J Nat Prod. 1998 Dec;61(12):1469-72. doi: 10.1021/np9801763. PMID: 9868145. View Source